Cas no 131515-36-1 (Ethanone, 1-(3-pentylbicyclo[1.1.1]pent-1-yl)-)

• Product Name: Ethanone, 1-(3-pentylbicyclo[1.1.1]pent-1-yl)-
• CAS No: 131515-36-1
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 1228506
• PubChem ID: 14906662
• Update Time: 2025-04-20

Ethanone, 1-(3-pentylbicyclo[1.1.1]pent-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-pentylbicyclo[1.1.1]pent-1-yl)-
• 1-(1-pentyl-3-bicyclo[1.1.1]pentanyl)ethanone
• 1-(3-Pentylbicyclo[1.1.1]pentan-1-yl)ethan-1-one
• DTXSID80565223
• 131515-36-1

• Inchi： 1S/C12H20O/c1-3-4-5-6-11-7-12(8-11,9-11)10(2)13/h3-9H2,1-2H3
• InChI Key： XEXWCBUDMVCDCR-UHFFFAOYSA-N
• SMILES： O=C(C)C12CC(CCCCC)(C1)C2

Computed Properties

• Exact Mass: 180.1515
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07